Hexamethyldisilazane
Hexamethyldisilazane
The product is used to augment the adhesion of photoresist on silicon and SiO2 surfaces.
The effectiveness of HMDS on adhesion is correlated with the reactivity of this compound with surface hydroxyl groups to form a new siloxane end product, i.e. Si-O-Si(CH3)3. This newly formed termination on the substrate renders the surface more hydrophobic in character and leads to greater wettability by photoresist. The latter condition is a crucial factor in good bonding. As a result of these altered characteristics due to the surface chemistry, the treated silicon surfaces become highly compatible with both negative and positive photoresists.
Hexamethyldisilazane (HDMS) is an organoslicon compound. HDMS is a colorless liquid used as a reagent and precursor in organic synthesis and organometallic chemistry.
Hexamethyldisilazane (HMDS) is used to trimethylsilylate alcohols, amines, thiols. HMDS can also be used for the preparation of trimethylsilyl ethers from hydroxy compounds.
Hexamethyldisilazane (HDMS) is a bulk organo silicon compound. It finds major application as a silanizing agent, silylation with HMDS is carried out in the presence of an acid catalyst. The hydrophobic nature of HDMS coatings on various nanoparticles renders them resistant to water contamination and flocculation′s, during synthesis.
Hexamethyldisilazane is an N-silyl compound obtained from ammonia by replacement of two of the hydrogens with trimethylsilyl groups. Hexamethyldisilazane is a derivatisation agent used in gas chromatography mass spectrometry applications. It has a role as a chromatographic reagent. It derives from a hydride of an ammonia.
Hexamethyl disilazane appears as a liquid. May be toxic by ingestion. Irritates skin and eyes. Vapors are heavier than air. May emit highly toxic nitrogen oxide fumes when heated to decomposition. Used to make other chemicals.
The effectiveness of HMDS on adhesion is correlated with the reactivity of this compound with surface hydroxyl groups to form a new siloxane end product, i.e. Si-O-Si(CH3)3. This newly formed termination on the substrate renders the surface more hydrophobic in character and leads to greater wettability by photoresist. The latter condition is a crucial factor in good bonding. As a result of these altered characteristics due to the surface chemistry, the treated silicon surfaces become highly compatible with both negative and positive photoresists.
Hexamethyldisilazane (HDMS) is an organoslicon compound. HDMS is a colorless liquid used as a reagent and precursor in organic synthesis and organometallic chemistry.
Hexamethyldisilazane (HMDS) is used to trimethylsilylate alcohols, amines, thiols. HMDS can also be used for the preparation of trimethylsilyl ethers from hydroxy compounds.
Hexamethyldisilazane (HDMS) is a bulk organo silicon compound. It finds major application as a silanizing agent, silylation with HMDS is carried out in the presence of an acid catalyst. The hydrophobic nature of HDMS coatings on various nanoparticles renders them resistant to water contamination and flocculation′s, during synthesis.
Hexamethyldisilazane is an N-silyl compound obtained from ammonia by replacement of two of the hydrogens with trimethylsilyl groups. Hexamethyldisilazane is a derivatisation agent used in gas chromatography mass spectrometry applications. It has a role as a chromatographic reagent. It derives from a hydride of an ammonia.
Hexamethyl disilazane appears as a liquid. May be toxic by ingestion. Irritates skin and eyes. Vapors are heavier than air. May emit highly toxic nitrogen oxide fumes when heated to decomposition. Used to make other chemicals.
Brand Name:
Vulcanchem
CAS No.:
999-97-3
VCID:
VC20835399
InChI:
InChI=1S/C6H19NSi2/c1-8(2,3)7-9(4,5)6/h7H,1-6H3
SMILES:
C[Si](C)(C)N[Si](C)(C)C
Molecular Formula:
C6H19NSi2
Molecular Weight:
161.39 g/mol
Hexamethyldisilazane
CAS No.: 999-97-3
Cat. No.: VC20835399
Molecular Formula: C6H19NSi2
Molecular Weight: 161.39 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | The product is used to augment the adhesion of photoresist on silicon and SiO2 surfaces. The effectiveness of HMDS on adhesion is correlated with the reactivity of this compound with surface hydroxyl groups to form a new siloxane end product, i.e. Si-O-Si(CH3)3. This newly formed termination on the substrate renders the surface more hydrophobic in character and leads to greater wettability by photoresist. The latter condition is a crucial factor in good bonding. As a result of these altered characteristics due to the surface chemistry, the treated silicon surfaces become highly compatible with both negative and positive photoresists. Hexamethyldisilazane (HDMS) is an organoslicon compound. HDMS is a colorless liquid used as a reagent and precursor in organic synthesis and organometallic chemistry. Hexamethyldisilazane (HMDS) is used to trimethylsilylate alcohols, amines, thiols. HMDS can also be used for the preparation of trimethylsilyl ethers from hydroxy compounds. Hexamethyldisilazane (HDMS) is a bulk organo silicon compound. It finds major application as a silanizing agent, silylation with HMDS is carried out in the presence of an acid catalyst. The hydrophobic nature of HDMS coatings on various nanoparticles renders them resistant to water contamination and flocculation′s, during synthesis. Hexamethyldisilazane is an N-silyl compound obtained from ammonia by replacement of two of the hydrogens with trimethylsilyl groups. Hexamethyldisilazane is a derivatisation agent used in gas chromatography mass spectrometry applications. It has a role as a chromatographic reagent. It derives from a hydride of an ammonia. Hexamethyl disilazane appears as a liquid. May be toxic by ingestion. Irritates skin and eyes. Vapors are heavier than air. May emit highly toxic nitrogen oxide fumes when heated to decomposition. Used to make other chemicals. |
|---|---|
| CAS No. | 999-97-3 |
| Molecular Formula | C6H19NSi2 |
| Molecular Weight | 161.39 g/mol |
| IUPAC Name | [dimethyl-(trimethylsilylamino)silyl]methane |
| Standard InChI | InChI=1S/C6H19NSi2/c1-8(2,3)7-9(4,5)6/h7H,1-6H3 |
| Standard InChI Key | FFUAGWLWBBFQJT-UHFFFAOYSA-N |
| SMILES | C[Si](C)(C)N[Si](C)(C)C |
| Canonical SMILES | C[Si](C)(C)N[Si](C)(C)C |
| Boiling Point | 125.0 °C 125 °C |
| Colorform | Colorless liquid |
| Flash Point | 48 °F (NFPA, 2010) 81 °F (27 °C) closed cup 14 °C (closed cup) /from table/ |
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